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Compound of Interest

Compound Name: Cabreuvin

Cat. No.: B192607

Cabreuvin: A Technical Guide for Researchers

For the attention of Researchers, Scientists, and Drug Development Professionals.

This technical guide provides a comprehensive overview of the known physical, chemical, and
biological properties of Cabreuvin. The information is compiled from available scientific
literature and databases, aiming to serve as a foundational resource for further research and
development.

Chemical and Physical Properties

Cabreuvin, a naturally occurring isoflavone, possesses a range of physicochemical properties
that are critical for its handling, formulation, and biological activity. A summary of these
properties is presented below.
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Property Value Source/Method
3-(3,4-dimethoxyphenyl)-7-

UPAC Name m((ethoxy-4H-chr)cl)Fr)nen-):1)-one )

Synonyms 7,3',4'-Trimethoxyisoflavone -

CAS Number 1621-61-0 -

Molecular Formula C18H1605 -

Molecular Weight 312.32 g/mol -

Physical State Solid Predicted

Melting Point 165 °C Literature

Boiling Point Not experimentally determined. -

Likely soluble in organic
- solvents like DMSO, ethanol, )
Solubility Based on isoflavone structure
and methanol. Poorly soluble

in water.

XLogP3-AA 3.1 Computed

Spectroscopic Data

Detailed experimental spectroscopic data for Cabreuvin is not widely available. The following
represents expected spectral characteristics based on its isoflavone structure.

e 1H NMR: Expected signals would include aromatic protons, methoxy group protons, and a
characteristic singlet for the C2-H of the isoflavone core.

e 13C NMR: The spectrum would show signals for the carbonyl carbon (C-4), olefinic carbons
(C-2 and C-3), and aromatic carbons, as well as methoxy carbons.

o UV-Vis Spectroscopy: As a flavonoid, Cabreuvin is expected to exhibit characteristic
absorption bands in the UV-Vis region, typically between 250-380 nm, arising from the
cinnamoyl and benzoyl systems of the isoflavone core.
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Experimental Protocols

Detailed, step-by-step experimental protocols for the specific isolation or total synthesis of
Cabreuvin are not readily available in the surveyed literature. However, generalized methods
for the isolation of isoflavones from plant sources and for their chemical synthesis are well-

established.

Generalized Protocol for Isolation from Natural Sources

The following workflow outlines a general procedure for the isolation of isoflavones, like
Cabreuvin, from a plant source such as Myrocarpus frondosus.
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General Workflow for Isoflavone Isolation

Plant Material Collection and Preparation
(e.g., heartwood of Myrocarpus frondosus)

Extraction
(e.g., with ethanol or methanol)

:

Solvent Partitioning
(e.g., with hexane, ethyl acetate, and water)

Column Chromatography
(e.g., silica gel or Sephadex LH-20)

Fraction Collection and Analysis
(e.g., by TLC)

Further Purification
(e.g., preparative HPLC)

Structure Elucidation
(e.g., NMR, MS)

Click to download full resolution via product page

Caption: A generalized workflow for the isolation and purification of isoflavones from plant

material.

Conceptual Strategy for Total Synthesis

The chemical synthesis of isoflavones often involves the construction of the chromone core
followed by the introduction of the B-ring. A common retrosynthetic approach is depicted below.
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Retrosynthetic Analysis of Cabreuvin

[Claisen-Schmidt Condensation
Cabreuvin [Oxidative Cyclization] >(Chalcone Intermediate Claisen-Schmidt Condensation]
[Benzaldehyde Derivative)
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Caption: A simplified retrosynthetic approach for the chemical synthesis of Cabreuvin.

Biological Activity and Potential Mechanisms of
Action

Extracts from Myrocarpus frondosus, a known source of Cabreuvin, have demonstrated both
antioxidant and anti-inflammatory properties[1]. While direct experimental evidence for the
biological activities of isolated Cabreuvin is limited, its isoflavone structure suggests potential
mechanisms of action, particularly through the modulation of key signaling pathways involved
in cellular stress and inflammation.

Hypothetical Antioxidant Mechanism via Nrf2 Activation

Many flavonoids are known to exert antioxidant effects by activating the Nuclear factor
erythroid 2-related factor 2 (Nrf2) signaling pathway. It is plausible that Cabreuvin could act as
an Nrf2 activator.
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Hypothetical Nrf2 Activation by Cabreuvin
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Caption: Proposed mechanism of Cabreuvin-mediated antioxidant response via Nrf2
activation.

Hypothetical Anti-inflammatory Mechanism via NF-kB
Inhibition
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The anti-inflammatory properties of many natural compounds are attributed to their ability to
inhibit the Nuclear Factor-kappa B (NF-kB) signaling pathway. Cabreuvin may share this
mechanism of action.

Hypothetical NF-kB Inhibition by Cabreuvin
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Caption: Postulated anti-inflammatory mechanism of Cabreuvin through inhibition of the NF-kB
pathway.
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Conclusion and Future Directions

Cabreuvin is an isoflavone with defined chemical and physical properties. While its biological
activities are not yet extensively studied, its structural similarity to other bioactive flavonoids
suggests potential as an antioxidant and anti-inflammatory agent. Future research should focus
on:

o Detailed Spectroscopic Analysis: Obtaining and publishing complete *H NMR, 3C NMR, and
UV-Vis spectra of purified Cabreuvin.

o Quantitative Solubility Studies: Determining the solubility of Cabreuvin in a range of
pharmaceutically relevant solvents.

 Biological Validation: Experimentally validating the hypothesized effects of Cabreuvin on the
Nrf2 and NF-kB signaling pathways in relevant cell and animal models.

e Pharmacokinetic and Toxicological Profiling: Assessing the absorption, distribution,
metabolism, excretion, and safety profile of Cabreuvin.

This technical guide serves as a starting point for researchers interested in exploring the
therapeutic potential of Cabreuvin. The identified knowledge gaps highlight numerous
opportunities for further investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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